Cas no 885518-21-8 (Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester
• CAS No: 885518-21-8
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 711919
• PubChem ID: 24728015
• Update Time: 2025-04-19

Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(4-methylphenoxy)-, 1,1-dimethylethyl ester
• TERT-BUTYL 3-(4-METHYLPHENEOXY) BENZOATE
• tert-butyl 3-(4-methylphenoxy)benzoate
• 885518-21-8
• FT-0717791
• AKOS015961043
• DTXSID60646105
• O-(4-Tolyl benzoic acid)-tertiary-butyl ester

• Inchi： 1S/C18H20O3/c1-13-8-10-15(11-9-13)20-16-7-5-6-14(12-16)17(19)21-18(2,3)4/h5-12H,1-4H3
• InChI Key： HQLHPMALHGYWDJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)OC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.141
• Monoisotopic Mass: 284.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7